7-Tert-butyl1-methyl9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1,7-dicarboxylate

• Molecular Formula: C14H21F2NO5
• Molecular Weight: 321.32 g/mol
• IUPAC Name: 7-O-tert-butyl 1-O-methyl 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1,7-dicarboxylate
• InChI: InChI=1S/C14H21F2NO5/c1-12(2,3)22-11(19)17-5-9-6-21-8-13(7-17,10(18)20-4)14(9,15)16/h9H,5-8H2,1-4H3
• InChI Key: BENCGOJBVXAWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2COCC(C1)(C2(F)F)C(=O)OC

Description

7-tert-butyl 1-methyl 9,9-difluoro-3-oxa-7-azabicyclo[331]nonane-1,7-dicarboxylate is a complex organic compound with a unique bicyclic structure

Preparation Methods

The synthesis of 7-tert-butyl 1-methyl 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1,7-dicarboxylate involves multiple steps, typically starting with the preparation of the bicyclic core. The reaction conditions often require specific catalysts and reagents to ensure the correct formation of the bicyclic structure. Industrial production methods may involve scaling up these reactions while maintaining the necessary conditions to achieve high yields and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

7-tert-butyl 1-methyl 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1,7-dicarboxylate has several scientific research applications. In chemistry, it can be used as a building block for synthesizing more complex molecules. In biology and medicine, it may be studied for its potential pharmacological properties. Industrially, it could be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The bicyclic structure allows it to fit into certain binding sites, potentially inhibiting or activating specific enzymes or receptors. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 7-tert-butyl 1-methyl 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1,7-dicarboxylate include other bicyclic compounds with similar functional groups. These compounds may share some properties but differ in their specific applications and reactivity. The unique combination of tert-butyl, methyl, and difluoro groups in this compound distinguishes it from others, potentially offering unique advantages in certain applications .